

Ruzinurad (SHR4640) Clinical Development: A Technical Support Resource

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Ruzinurad*
CAS No.: *1638327-48-6*
Cat. No.: *B3181943*

[Get Quote](#)

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for navigating the challenges and understanding the nuances of the clinical development of **Ruzinurad** (SHR4640), a selective URAT1 inhibitor for the treatment of hyperuricemia and gout.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for **Ruzinurad**?

A1: **Ruzinurad** is a selective inhibitor of the urate transporter 1 (URAT1). URAT1 is a protein located in the proximal tubules of the kidneys responsible for the reabsorption of uric acid from the urine back into the bloodstream. By inhibiting URAT1, **Ruzinurad** increases the excretion of uric acid in the urine, thereby lowering serum uric acid (sUA) levels. This targeted action helps to prevent the formation of urate crystals in the joints, which is the primary cause of gout.

Q2: What are the most common challenges observed in the clinical development of **Ruzinurad** based on available data?

A2: Based on Phase 2 clinical trial data, the most frequently reported treatment-emergent adverse event (TEAE) is the occurrence of gout flares. This is a known phenomenon with urate-lowering therapies, as the mobilization of urate crystals can initially trigger an inflammatory response. Importantly, in the published Phase 2 studies, these events were generally mild to moderate, and no patients discontinued the trials due to adverse events. A Phase 3 trial has been completed and reportedly showed a well-tolerated safety profile, though detailed data is not yet fully public.

Q3: Has **Ruzinurad** shown efficacy in lowering serum uric acid levels?

A3: Yes, Phase 2 clinical trials have demonstrated that **Ruzinurad** is effective in lowering sUA levels, both as a monotherapy and in combination with the xanthine oxidase inhibitor febuxostat. In a Phase 2 monotherapy trial, **Ruzinurad** was superior to placebo in achieving target sUA levels. When used in combination with febuxostat in patients who had an inadequate response to febuxostat alone, the addition of **Ruzinurad** resulted in a significantly greater proportion of patients reaching their target sUA levels compared to those receiving febuxostat and a placebo.^{[1][2]} Recently completed Phase 3 trials have also indicated a superior sUA lowering effect compared to allopurinol.

Q4: Have any serious adverse events or treatment discontinuations been reported in **Ruzinurad** clinical trials?

A4: In the published Phase 2 clinical trials, no serious TEAEs were reported, and no patients discontinued the study due to adverse events.^[1] This suggests a generally favorable safety and tolerability profile in these earlier-stage studies. Data from the completed Phase 3 trial also suggests a well-tolerated safety profile.

Troubleshooting Guides for Clinical Experiments

Issue: Higher than expected incidence of gout flares in an early-stage clinical trial.

- Possible Cause: This is an expected pharmacological effect of potent urate-lowering therapies due to the mobilization of existing urate crystals.
- Troubleshooting Steps:

- Prophylaxis: Ensure that trial participants are receiving adequate anti-inflammatory prophylaxis (e.g., colchicine or NSAIDs) during the initial phase of treatment, as is standard practice in gout management clinical trials.
- Dose Titration: Consider a dose-titration strategy, starting with a lower dose of **Ruzinurad** and gradually increasing to the target dose. A Phase 2 study initiated **Ruzinurad** at 1 mg/day with a gradual increase.[\[1\]](#)
- Patient Education: Counsel patients on the possibility of initial gout flares and the importance of adherence to prophylactic medication to manage these symptoms.

Issue: Suboptimal serum uric acid reduction in a subset of patients.

- Possible Cause: Individual patient variability in response to URAT1 inhibition or potential for underlying conditions affecting drug metabolism or excretion.
- Troubleshooting Steps:
 - Combination Therapy: For patients with an inadequate response to monotherapy, consider a combination approach with a xanthine oxidase inhibitor like febuxostat or allopurinol. Phase 2 data supports the synergistic effect of **Ruzinurad** with febuxostat.[\[1\]](#)[\[2\]](#)
 - Genotyping: Investigate potential genetic polymorphisms in urate transporters or drug-metabolizing enzymes that may influence patient response.
 - Adherence Monitoring: Implement robust measures to monitor and encourage patient adherence to the treatment regimen.

Data Presentation

Table 1: Efficacy of Ruzinurad in Combination with Febuxostat (12-Week Phase 2 Study)[\[1\]](#)[\[2\]](#)

Outcome Measure	Ruzinurad 10 mg + Febuxostat	Ruzinurad 5 mg + Febuxostat	Placebo + Febuxostat
Proportion of patients achieving sUA $\leq$ 360 μ mol/L at Week 12	56.9%	53.1%	13.7%
Odds Ratio vs. Placebo (95% CI)	8.7 (3.3–23.2)	7.1 (2.7–18.9)	-
P-value vs. Placebo	< 0.0001	< 0.0001	-
Proportion of patients achieving sUA $\leq$ 300 μ mol/L at Week 12	43.1%	38.8%	9.8%
Odds Ratio vs. Placebo (95% CI)	7.2 (2.4–21.2)	5.8 (1.9–17.2)	-
P-value vs. Placebo	0.0001	0.0009	-

Table 2: Treatment-Emergent Adverse Events (TEAEs) in Ruzinurad + Febuxostat Phase 2 Study[1]


Adverse Event Profile	Ruzinurad 10 mg + Febuxostat	Ruzinurad 5 mg + Febuxostat	Placebo + Febuxostat
Overall TEAEs	74.5%	87.8%	80.4%
Most Common TEAE: Gout Flares	39.2%	49.0%	45.1%
TEAEs Leading to Discontinuation	0	0	0
TEAEs Leading to Death	0	0	0

Experimental Protocols

Key Experiment: Phase 2, Multicenter, Randomized, Double-Blind, Placebo-Controlled Study of Ruzinurad in Combination with Febuxostat


- Objective: To assess the efficacy and safety of **Ruzinurad** as an add-on therapy in patients with primary gout and hyperuricemia with an inadequate response to febuxostat alone.
- Patient Population: Adult patients with a diagnosis of gout and a fasting serum uric acid level of ≥ 390 $\mu\text{mol/L}$ despite being on a stable dose of febuxostat (40, 60, or 80 mg/day) for at least 6 weeks.^[1]
- Treatment Arms:
 - **Ruzinurad** 10 mg once daily + stable dose of febuxostat
 - **Ruzinurad** 5 mg once daily + stable dose of febuxostat
 - Placebo once daily + stable dose of febuxostat
- Dosing Regimen: Patients initiated **Ruzinurad** at a low dose of 1 mg/day, which was gradually increased to the target dose. The febuxostat dose remained unchanged from screening.^[1]
- Primary Endpoint: The proportion of patients achieving a serum uric acid level of ≤ 360 $\mu\text{mol/L}$ at Week 12.^[1]
- Methodology for sUA Measurement: Serum uric acid levels are typically measured using a validated enzymatic (uricase-based) colorimetric assay performed by a central laboratory to ensure consistency across all study sites. Blood samples are collected at baseline and at specified intervals throughout the 12-week treatment period.

Visualizations



[Click to download full resolution via product page](#)

Caption: Mechanism of action of **Ruzinurad** in the renal proximal tubule.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. hcplive.com \[hcplive.com\]](https://www.hcplive.com)
- [2. More patients hit their uric acid target with febuxostat and ruzinurad combination - Medical Conferences \[conferences.medicom-publishers.com\]](https://conferences.medicom-publishers.com)
- To cite this document: BenchChem. [Ruzinurad (SHR4640) Clinical Development: A Technical Support Resource]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b3181943/docs#ruzinurad-shr4640-clinical-development-a-technical-support-resource\]](https://www.benchchem.com/product/b3181943/docs#ruzinurad-shr4640-clinical-development-a-technical-support-resource)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check